Cas no 1396765-35-7 (N-(1,2-oxazol-4-yl)-2-(trifluoromethyl)benzamide)

N-(1,2-oxazol-4-yl)-2-(trifluoromethyl)benzamide is a specialized organic compound featuring a benzamide core substituted with a trifluoromethyl group at the ortho position and a 1,2-oxazol-4-yl moiety at the amide nitrogen. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the oxazole ring contributes to its potential as a versatile intermediate in medicinal chemistry and agrochemical applications. This compound is particularly valuable in the development of bioactive molecules due to its structural rigidity and electronic properties, which can influence binding affinity and selectivity. Its well-defined synthesis route and high purity make it suitable for research in drug discovery and material science.

N-(1,2-oxazol-4-yl)-2-(trifluoromethyl)benzamide structure

1396765-35-7 structure

Product Name:N-(1,2-oxazol-4-yl)-2-(trifluoromethyl)benzamide

CAS No:1396765-35-7

MF:C₁₁H₇F₃N₂O₂

MW:256.180692911148

CID:5401539

Update Time:2025-10-31

N-(1,2-oxazol-4-yl)-2-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

- N-(1,2-oxazol-4-yl)-2-(trifluoromethyl)benzamide
- Inchi： 1S/C11H7F3N2O2/c12-11(13,14)9-4-2-1-3-8(9)10(17)16-7-5-15-18-6-7/h1-6H,(H,16,17)
- InChI Key： TYYCFRRYGMBYFN-UHFFFAOYSA-N
- SMILES： C(NC1=CON=C1)(=O)C1=CC=CC=C1C(F)(F)F

N-(1,2-oxazol-4-yl)-2-(trifluoromethyl)benzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6300-0138-2μmol	N-(1,2-oxazol-4-yl)-2-(trifluoromethyl)benzamide	1396765-35-7	2μmol	$85.5	2023-09-09
Life Chemicals	F6300-0138-5μmol	N-(1,2-oxazol-4-yl)-2-(trifluoromethyl)benzamide	1396765-35-7	5μmol	$94.5	2023-09-09
Life Chemicals	F6300-0138-10μmol	N-(1,2-oxazol-4-yl)-2-(trifluoromethyl)benzamide	1396765-35-7	10μmol	$103.5	2023-09-09
Life Chemicals	F6300-0138-20μmol	N-(1,2-oxazol-4-yl)-2-(trifluoromethyl)benzamide	1396765-35-7	20μmol	$118.5	2023-09-09
Life Chemicals	F6300-0138-1mg	N-(1,2-oxazol-4-yl)-2-(trifluoromethyl)benzamide	1396765-35-7	1mg	$81.0	2023-09-09
Life Chemicals	F6300-0138-2mg	N-(1,2-oxazol-4-yl)-2-(trifluoromethyl)benzamide	1396765-35-7	2mg	$88.5	2023-09-09
Life Chemicals	F6300-0138-3mg	N-(1,2-oxazol-4-yl)-2-(trifluoromethyl)benzamide	1396765-35-7	3mg	$94.5	2023-09-09
Life Chemicals	F6300-0138-4mg	N-(1,2-oxazol-4-yl)-2-(trifluoromethyl)benzamide	1396765-35-7	4mg	$99.0	2023-09-09
Life Chemicals	F6300-0138-5mg	N-(1,2-oxazol-4-yl)-2-(trifluoromethyl)benzamide	1396765-35-7	5mg	$103.5	2023-09-09
Life Chemicals	F6300-0138-10mg	N-(1,2-oxazol-4-yl)-2-(trifluoromethyl)benzamide	1396765-35-7	10mg	$118.5	2023-09-09

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Additional information on N-(1,2-oxazol-4-yl)-2-(trifluoromethyl)benzamide

N-(1,2-oxazol-4-yl)-2-(trifluoromethyl)benzamide: A Comprehensive Overview

N-(1,2-oxazol-4-yl)-2-(trifluoromethyl)benzamide (CAS No. 1396765-35-7) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of N-(1,2-oxazol-4-yl)-2-(trifluoromethyl)benzamide consists of a benzamide moiety substituted with a trifluoromethyl group and an oxazole ring. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an attractive candidate for further investigation.

Recent studies have highlighted the pharmacological activities of N-(1,2-oxazol-4-yl)-2-(trifluoromethyl)benzamide. One notable area of research is its potential as an anti-inflammatory agent. In vitro and in vivo studies have demonstrated that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that N-(1,2-oxazol-4-yl)-2-(trifluoromethyl)benzamide could be a valuable lead compound for the development of new anti-inflammatory drugs.

Another important application of N-(1,2-oxazol-4-yl)-2-(trifluoromethyl)benzamide is in the field of cancer research. Studies have shown that this compound possesses cytotoxic activity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are crucial processes in cancer therapy. These results indicate that N-(1,2-oxazol-4-yl)-2-(trifluoromethyl)benzamide has the potential to be developed into an effective anticancer agent.

In addition to its pharmacological properties, the physicochemical characteristics of N-(1,2-oxazol-4-yl)-2-(trifluoromethyl)benzamide have been extensively studied. The compound exhibits good solubility in organic solvents and moderate solubility in water, which facilitates its use in various experimental settings. Its stability under different conditions has also been evaluated, showing that it remains stable at room temperature and under standard laboratory conditions.

The synthetic route to produce N-(1,2-oxazol-4-yl)-2-(trifluoromethyl)benzamide has been well-documented in the literature. Typically, the synthesis involves the reaction of 2-trifluoromethylbenzoyl chloride with 4-amino oxazole in the presence of a base such as triethylamine. This straightforward synthetic method allows for efficient and scalable production of the compound, making it accessible for further research and development.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(1,2-oxazol-4-yl)-2-(trifluoromethyl)benzamide in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and pave the way for more advanced clinical trials to explore its therapeutic potential further.

In conclusion, N-(1,2-oxazol-4-yl)-2-(trifluoromethyl)benzamide (CAS No. 1396765-35-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to advance, it is likely that this compound will play a significant role in addressing unmet medical needs and improving patient outcomes.